Cas no 79295-17-3 ((Z)-2-(3,4-dichlorophenoxy)-N'-hydroxyethanimidamide)

• Product Name: (Z)-2-(3,4-dichlorophenoxy)-N'-hydroxyethanimidamide
• CAS No: 79295-17-3
• MDL: MFCD03791160
• CID: 4659165
• Update Time: 2025-10-29

(Z)-2-(3,4-dichlorophenoxy)-N'-hydroxyethanimidamide Chemical and Physical Properties

Names and Identifiers

• (Z)-2-(3,4-dichlorophenoxy)-N'-hydroxyethanimidamide

• MDL： MFCD03791160

Experimental Properties

• Melting Point: 133-135°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on (Z)-2-(3,4-dichlorophenoxy)-N'-hydroxyethanimidamide

Comprehensive Guide to (Z)-2-(3,4-dichlorophenoxy)-N'-hydroxyethanimidamide (CAS No. 79295-17-3)

(Z)-2-(3,4-dichlorophenoxy)-N'-hydroxyethanimidamide (CAS No. 79295-17-3) is a specialized organic compound with significant applications in chemical research and industrial processes. This compound, often referred to by its systematic IUPAC name, belongs to the class of hydroxyethanimidamide derivatives. Its unique structure, featuring a 3,4-dichlorophenoxy group and a hydroxyethanimidamide moiety, makes it a subject of interest in various scientific studies.

The (Z)-isomer configuration of this compound plays a crucial role in its chemical behavior and reactivity. Researchers have explored its potential in agrochemical formulations, particularly due to its structural similarity to compounds used in plant growth regulation. The presence of the dichlorophenoxy group suggests possible interactions with biological systems, though its exact mechanisms remain under investigation.

From a physical properties perspective, (Z)-2-(3,4-dichlorophenoxy)-N'-hydroxyethanimidamide typically appears as a crystalline solid at room temperature. Its solubility profile shows moderate dissolution in polar organic solvents, which is valuable information for laboratory handling and formulation development. The compound's stability under various pH conditions has been studied, with particular attention to its behavior in aqueous solutions.

Recent advancements in green chemistry have sparked interest in compounds like 79295-17-3, as researchers seek more environmentally friendly alternatives for industrial applications. The hydroxyethanimidamide functionality in particular has been studied for its potential in sustainable chemical processes. This aligns with current trends in chemical research focusing on eco-friendly synthesis methods and reduced environmental impact compounds.

The synthesis of (Z)-2-(3,4-dichlorophenoxy)-N'-hydroxyethanimidamide typically involves multi-step organic reactions, with careful control of stereochemistry to maintain the Z-configuration. Modern synthetic approaches emphasize atom economy and reduced waste generation, reflecting the growing importance of sustainable chemistry practices. Analytical characterization of this compound commonly employs techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography.

In the context of drug discovery, compounds containing the hydroxyethanimidamide group have shown interesting pharmacological profiles. While 79295-17-3 itself may not be a therapeutic agent, its structural features make it a valuable intermediate or scaffold for medicinal chemistry research. The dichlorophenoxy moiety in particular is known to influence molecular interactions with biological targets.

Industrial applications of (Z)-2-(3,4-dichlorophenoxy)-N'-hydroxyethanimidamide extend to specialty chemical manufacturing, where it serves as a building block for more complex molecules. Its use in material science has been explored, particularly in the development of novel polymers with specific functional properties. The compound's stability and reactivity make it suitable for various catalyzed transformations in synthetic chemistry.

From a safety perspective, proper handling procedures should be followed when working with CAS No. 79295-17-3, including the use of appropriate personal protective equipment. While not classified as hazardous under standard regulations, good laboratory practices recommend careful management of all chemical substances. Storage conditions typically involve protection from moisture and extreme temperatures to maintain compound integrity.

The market for specialized compounds like (Z)-2-(3,4-dichlorophenoxy)-N'-hydroxyethanimidamide has seen steady growth, driven by increasing demand from research institutions and specialty chemical manufacturers. Suppliers often provide this compound in various purity grades, with analytical certificates to ensure quality standards. Current research trends suggest expanding applications in bioconjugation chemistry and materials engineering.

Future research directions for 79295-17-3 may include exploration of its potential in catalytic systems or as a ligand in coordination chemistry. The compound's unique structural features offer opportunities for development of novel molecular architectures. As analytical techniques continue to advance, deeper understanding of its physicochemical properties and potential applications is expected to emerge.

For researchers interested in (Z)-2-(3,4-dichlorophenoxy)-N'-hydroxyethanimidamide, several key resources are available, including detailed spectral data in chemical databases and published synthetic procedures in the scientific literature. The compound's CAS registry number (79295-17-3) serves as a unique identifier for accessing this information across various chemical information platforms.

In conclusion, (Z)-2-(3,4-dichlorophenoxy)-N'-hydroxyethanimidamide represents an interesting case study in specialized organic chemistry, with potential applications spanning multiple scientific disciplines. Its combination of dichlorophenoxy and hydroxyethanimidamide functionalities creates unique chemical properties that continue to attract research attention. As chemical science progresses, compounds like 79295-17-3 will likely play important roles in developing new technologies and solutions across industrial and academic settings.